Cas no 640769-68-2 (4-(4-Methanesulfonylphenyl)benzaldehyde)

• Product Name: 4-(4-Methanesulfonylphenyl)benzaldehyde
• CAS No: 640769-68-2
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• CID: 961138
• PubChem ID: 20100311
• Update Time: 2025-04-19

4-(4-Methanesulfonylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methanesulfonylphenyl)benzaldehyde
• 4-(4-methylsulfonylphenyl)benzaldehyde
• 640769-68-2
• SCHEMBL4715345
• 4'-(Methylsulfonyl)-biphenyl-4-carboxaldehyde
• 4'-(Methylsulfonyl)[1,1'-biphenyl]-4-carbaldehyde
• 4'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde
• DTXSID90602532
• DB-137703
• A1-68873
• 4'-(Methanesulfonyl)[1,1'-biphenyl]-4-carbaldehyde
• AKOS004116968

• Inchi： 1S/C14H12O3S/c1-18(16,17)14-8-6-13(7-9-14)12-4-2-11(10-15)3-5-12/h2-10H,1H3
• InChI Key： PPABKICZMQVESD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(C=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 260.05071541g/mol
• Monoisotopic Mass: 260.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.6Ų